Cas no 82117-31-5 (3-Amino-7-isoquinolinol)

• Product Name: 3-Amino-7-isoquinolinol
• CAS No: 82117-31-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 708293
• Update Time: 2023-08-03

3-Amino-7-isoquinolinol Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinol,3-amino-
• 7-Isoquinolinol,3-amino-(9CI)
• 3-aminoisoquinolin-7-ol
• 3-Amino-7-isoquinolinol

• Inchi： 1S/C9H8N2O/c10-9-4-6-1-2-8(12)3-7(6)5-11-9/h1-5,12H,(H2,10,11)
• InChI Key： PGGRQFJHWJUGKO-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=C(N)N=CC=2C=1

Computed Properties

• Exact Mass: 160.064
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1